Cas no 1805347-15-2 (2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid
• CAS No: 1805347-15-2
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861933
• Update Time: 2025-07-15

2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c1-3-5(7(10)11)4(8(13)14)2-12-6(3)9/h2,7H,1H3,(H,13,14)
• InChI Key： FDYGXQNUHLYDHR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(F)F)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

Introduction to 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1805347-15-2)

2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid, with the chemical formula C₉H₇Bromodifluoromethylpyridine-5-carboxylic acid, is a highly versatile intermediate in modern pharmaceutical and agrochemical research. Its unique structural features, including a bromo substituent and a difluoromethyl group, make it a valuable building block for synthesizing complex molecules with enhanced biological activity. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and development.

The molecular structure of 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1805347-15-2) consists of a pyridine core substituted with bromine at the 2-position, a difluoromethyl group at the 4-position, and a methyl group at the 3-position. The carboxylic acid functionality at the 5-position further enhances its reactivity, allowing for further derivatization and functionalization. This combination of substituents provides multiple sites for chemical modification, making it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the use of halogenated pyridines as key intermediates in pharmaceutical synthesis. The presence of bromine and difluoromethyl groups in 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid contributes to its stability and reactivity under various reaction conditions. These properties are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

One of the most compelling aspects of 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid is its role in the synthesis of bioactive compounds. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates. Recent studies have demonstrated its utility in the development of kinase inhibitors, which are critical targets for treating various diseases, including cancer and inflammatory disorders. The bromo substituent also provides a handle for further functionalization, allowing researchers to tailor the molecule's properties to specific biological targets.

The carboxylic acid moiety in 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1805347-15-2) offers additional synthetic possibilities. It can be converted into esters, amides, or other derivatives through standard carboxylic acid transformations. These derivatives can then be further modified to produce compounds with tailored pharmacokinetic properties. For instance, esters are often used to improve oral bioavailability, while amides can enhance binding interactions with biological targets.

Recent advances in computational chemistry have also highlighted the importance of 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can be effectively incorporated into libraries of diverse compounds for high-throughput screening (HTS). The structural features of the molecule allow it to interact with a wide range of biological targets, making it a promising candidate for identifying new therapeutic agents.

The agrochemical industry has also recognized the potential of 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid as a precursor for developing novel pesticides and herbicides. Its ability to undergo various chemical transformations makes it a versatile building block for synthesizing compounds that can protect crops from pests and diseases. Additionally, its structural complexity suggests that it may exhibit unique modes of action compared to existing agrochemicals.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1805347-15-2) is a multifunctional intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel bioactive compounds. As research continues to uncover new applications for this compound, its importance is likely to grow further.